[1,1'-Biphenyl]-4-yl(4-methyl-3-quinolinyl)methanone

• IUPAC Name: (4-methylquinolin-3-yl)-(4-phenylphenyl)methanone
• InChI: InChI=1S/C23H17NO/c1-16-20-9-5-6-10-22(20)24-15-21(16)23(25)19-13-11-18(12-14-19)17-7-3-2-4-8-17/h2-15H,1H3
• InChI Key: GHMZCUXABOIUMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC2=CC=CC=C12)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C23H17NO
• DSSTOX Substance ID: DTXSID501218948
• Molecular Weight: 323.4 g/mol
• CAS RN: 478064-94-7

Description

“[1,1’-Biphenyl]-4-yl(4-methyl-3-quinolinyl)methanone” is a chemical compound with the molecular formula C19H14O. It is also known by other names such as Benzophenone, 4-phenyl-; p-Benzoylbiphenyl; 4-Benzoylbiphenyl; p-Biphenylyl phenyl ketone; 4-Biphenylyl phenyl ketone; 4-Diphenyl phenyl ketone; p-Phenylbenzophenone; 4-Phenylbenzophenone; Phenyl p-biphenylyl ketone; 4-Benzoyldiphenyl.

Synthesis Analysis

The synthesis of quinoline derivatives, which are part of the structure of “[1,1’-Biphenyl]-4-yl(4-methyl-3-quinolinyl)methanone”, has been widely studied. Quinoline is a common nitrogen-containing heterocycle with fascinating pharmacological properties and synthetic value in organic and pharmaceutical chemistry. Various methods of synthesis have been reported, including classical methods and efficient methods that reduce reaction time with increased yield. The metal nanoparticle-catalyzed reaction also serves as a potent and effective technique for the synthesis of quinoline with excellent atom efficiency.

Molecular Structure Analysis

The molecular structure of “[1,1’-Biphenyl]-4-yl(4-methyl-3-quinolinyl)methanone” can be represented by the IUPAC Standard InChI: InChI=1S/C19H14O/c20-19 (17-9-5-2-6-10-17)18-13-11-16 (12-14-18)15-7-3-1-4-8-15/h1-14H.

Scientific Research Applications

Spectroscopic Properties

One significant application of compounds similar to [1,1'-Biphenyl]-4-yl(4-methyl-3-quinolinyl)methanone is in the study of their spectroscopic properties. For instance, the electronic absorption, excitation, and fluorescence properties of related compounds have been investigated, revealing that these compounds exhibit dual fluorescence with weak charge transfer separation in various solvents. This is further supported by quantum chemistry calculations, which demonstrate the existence of two rotamers (anti and syn) of these compounds, influenced by intramolecular hydrogen bonding (Al-Ansari, 2016).

Antibacterial and Antifungal Properties

Substituted [1,1'-biphenyl]-4-yl methanones have been synthesized and tested for their antibacterial and antifungal activities. These studies reveal that such compounds possess significant in vitro activity against various bacterial and fungal strains, indicating their potential use in antimicrobial applications (Reddy & Reddy, 2016).

Synthetic Methodologies

The synthesis of related [1,1'-biphenyl]-4-yl methanones via various chemical reactions, such as Suzuki cross-coupling and Friedlander quinoline synthesis, is another important application. These methodologies are crucial for creating a variety of compounds with potential pharmaceutical and industrial applications (Belyaeva et al., 2018).

Polyimide Synthesis and Memory Properties

In the field of materials science, [1,1'-biphenyl]-4-yl(4-methyl-3-quinolinyl)methanone derivatives have been used in the synthesis of novel polyimides. These polyimides exhibit excellent organic solubility and high thermal stability, and have shown potential in memory storage applications, displaying bistable conductivity switching and nonvolatile memory behavior (Gao et al., 2023).

Crystal Structures

The study of crystal structures of compounds related to [1,1'-biphenyl]-4-yl methanones is another area of research. These studies are vital for understanding the molecular interactions and stability of these compounds, which can be important for their practical applications in various fields (Zhang et al., 2013).